Cas no 2228997-32-6 (N,N-dimethyl-4-(2-methyloxiran-2-yl)benzamide)

• Product Name: N,N-dimethyl-4-(2-methyloxiran-2-yl)benzamide
• CAS No: 2228997-32-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6141822
• PubChem ID: 165857703
• Update Time: 2025-10-22

N,N-dimethyl-4-(2-methyloxiran-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-(2-methyloxiran-2-yl)benzamide
• EN300-1748920
• 2228997-32-6

• Inchi： 1S/C12H15NO2/c1-12(8-15-12)10-6-4-9(5-7-10)11(14)13(2)3/h4-7H,8H2,1-3H3
• InChI Key： CKAJMPPKCBNAQK-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.8Ų

Additional information on N,N-dimethyl-4-(2-methyloxiran-2-yl)benzamide

Recent Advances in the Study of N,N-dimethyl-4-(2-methyloxiran-2-yl)benzamide (CAS: 2228997-32-6)

N,N-dimethyl-4-(2-methyloxiran-2-yl)benzamide (CAS: 2228997-32-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a versatile intermediate in the synthesis of bioactive molecules. This research brief consolidates the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound's unique structure, featuring an epoxide moiety and a dimethylamide group, makes it a valuable scaffold for the development of novel pharmacological agents. Recent synthetic approaches have optimized the yield and purity of N,N-dimethyl-4-(2-methyloxiran-2-yl)benzamide, enabling its broader use in medicinal chemistry. Advanced techniques such as microwave-assisted synthesis and catalytic epoxidation have been employed to enhance efficiency and scalability.

In vitro studies have demonstrated the compound's ability to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Notably, its epoxide group has been shown to act as an electrophile, forming covalent bonds with nucleophilic residues in target proteins. This mechanism underpins its potential as a lead compound for the development of covalent inhibitors, a growing area of interest in drug discovery.

Further investigations have explored the pharmacokinetic properties of N,N-dimethyl-4-(2-methyloxiran-2-yl)benzamide. Preliminary data suggest favorable absorption and distribution profiles, although metabolic stability remains an area for optimization. Recent efforts have focused on structural modifications to improve its metabolic half-life while retaining its biological activity. These modifications include the introduction of fluorine atoms and the use of prodrug strategies.

The therapeutic potential of this compound is underscored by its activity in disease models. For instance, it has shown promising results in preclinical studies targeting cancer and autoimmune diseases. Its ability to modulate key signaling pathways, such as NF-κB and MAPK, highlights its multifunctional nature. Researchers are also investigating its potential as an anti-infective agent, given its interaction with microbial enzymes.

In conclusion, N,N-dimethyl-4-(2-methyloxiran-2-yl)benzamide represents a promising candidate for further development in medicinal chemistry. Its versatile chemical structure and biological activity make it a valuable tool for drug discovery. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in additional disease models. The continued investigation of this compound is expected to yield significant insights and potential therapeutic applications.